N-(4-butylphenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H22N6OS/c1-2-3-5-16-7-9-18(10-8-16)24-20(29)15-30-21-12-11-19-25-26-22(28(19)27-21)17-6-4-13-23-14-17/h4,6-14H,2-3,5,15H2,1H3,(H,24,29)
• InChI Key: WDYWQUZEMGUBJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CN=CC=C4)C=C2
• Molecular Formula: C22H22N6OS
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the study of the arrangement of atoms within the molecule and the bonds that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, and solubility) and chemical properties (such as reactivity and stability).

Scientific Research Applications

Energetic Ionic Compounds

Synthesis of 3,4-diamino-6-azido-1H-pyrazolo[4,3-c]pyridin-5-ium: Energetic ionic compounds have garnered significant research interest due to their relatively low sensitivities compared to covalent compounds. This compound, synthesized as a 3,4-diamino-6-azido-1H-pyrazolo[4,3-c]pyridin-5-ium derivative, demonstrates good detonation performance and low sensitivities. .

Pharmacologically Active Compounds

Concise Routes to Pyrazolo[1,5-a]pyridin-3-yl Pyridazin-3-ones: The compound’s structure includes a pyrazolo[1,5-a]pyridin-3-yl moiety, which has pharmacological significance. Researchers have developed concise synthetic routes to obtain 6-(pyrazolo[1,5-a]pyridin-3-yl)pyridazinones. .

Materials Science

Imidazo[1,5-a]pyridin-3-yl Derivatives: Imidazo[1,5-a]pyridin-3-yl derivatives, including our compound, hold promise in materials science. Innovations in optoelectronic devices, sensors, and emitters for confocal microscopy have been reported using similar heterocycles. .

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that allows it to have a specific drug effect on the body.

Safety and Hazards

This involves identifying the potential hazards associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential future research directions or applications for the compound. This could be based on its properties, its mechanism of action, or gaps in the current understanding of the compound.